(5-Fluoro-2-(2-methyl-1H-imidazol-1-yl)phenyl)methanamine

• IUPAC Name: [5-fluoro-2-(2-methylimidazol-1-yl)phenyl]methanamine
• InChI: InChI=1S/C11H12FN3/c1-8-14-4-5-15(8)11-3-2-10(12)6-9(11)7-13/h2-6H,7,13H2,1H3
• InChI Key: ZNFIKDPSPZVNOM-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CN1C2=C(C=C(C=C2)F)CN
• Molecular Formula: C11H12FN3
• Molecular Weight: 205.23 g/mol

Description

“(5-Fluoro-2-(2-methyl-1H-imidazol-1-yl)phenyl)methanamine” is a compound that contains an imidazole ring, which is a five-membered heterocyclic moiety. Imidazole is known for its broad range of chemical and biological properties and is the basic core of some natural products such as histidine, purine, histamine, and DNA-based structures.

Molecular Structure Analysis

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It contains two nitrogen atoms, in which one nitrogen bears a hydrogen atom, and the other is called pyrrole type nitrogen.

Chemical Reactions Analysis

Imidazole has become an important synthon in the development of new drugs. The derivatives of imidazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. Due to the presence of a positive charge on either of two nitrogen atoms, it shows two equivalent tautomeric forms.

Scientific Research Applications

Antibacterial and Antimycobacterial Activity

Imidazole derivatives, including our compound of interest, have demonstrated antibacterial and antimycobacterial effects. . These findings highlight the potential for developing novel antimicrobial agents.

Antitumor and Anticancer Potential

Studies suggest that imidazole derivatives possess antitumor and anticancer properties. . Further investigations are ongoing to harness these properties for cancer treatment.

Antioxidant and Cytoprotective Effects

Imidazole-containing molecules exhibit antioxidant properties, protecting cells from oxidative stress. Their cytoprotective effects may have implications in various disease contexts.

Future Directions

Imidazole and its derivatives have become important synthons in the development of new drugs. With their broad range of chemical and biological properties, they hold great potential for the development of novel drugs to overcome current public health problems.